Cas no 136880-49-4 (Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI))

Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI) structure
136880-49-4 structure
Product Name:Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI)
CAS No:136880-49-4
MF:C7H11IO4
MW:286.064315080643
CID:901505
Update Time:2026-04-29

Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, iodo-, 4-ethyl 1-methyl ester (9CI)

Computed Properties

  • Exact Mass: 285.96973
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 0.5

Experimental Properties

  • PSA: 52.6
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